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Compound of Interest

1h,1h,2h,2h-
Compound Name: ) )
Perfluorooctyltriethoxysilane

cat. No.: B1198731

An In-depth Technical Guide to the Fundamental Properties of 1H,1H,2H,2H-
Perfluorooctyltriethoxysilane

For Researchers, Scientists, and Drug Development
Professionals

This guide provides a comprehensive overview of the core fundamental properties of
1H,1H,2H,2H-Perfluorooctyltriethoxysilane (PFOTES), a fluorinated silane widely utilized for
surface modification. The information is curated for researchers, scientists, and professionals in
drug development who require a detailed understanding of this compound for various
applications, including the surface treatment of materials to achieve hydrophobicity and
oleophobicity.

Chemical and Physical Properties

1H,1H,2H,2H-Perfluorooctyltriethoxysilane, also known as PFOTES, is a versatile
organosilane compound valued for its ability to create low surface energy coatings.[1] Its
unique structure, featuring a perfluorinated tail and a triethoxysilane head group, allows for the
formation of stable, self-assembled monolayers (SAMs) on various substrates.[1]

Quantitative Data Summary
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The following tables summarize the key physical and chemical properties of 1H,1H,2H,2H-

Perfluorooctyltriethoxysilane.

Table 1: Physical Properties of 1H,1H,2H,2H-Perfluorooctyltriethoxysilane

Property

Value

Molecular Formula

C14H19F1303Si

Molecular Weight 510.36 g/mol [2]
Appearance Colorless to yellow liquid[3]
Density 1.3299 g/mL at 25 °C
Boiling Point 220 °C[4]

Melting Point <-38 °C[4]

Refractive Index n20/D 1.344

Viscosity

3.5 ¢St at 40°C[2]

Table 2: Chemical and Safety Properties of 1H,1H,2H,2H-Perfluorooctyltriethoxysilane
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Property Description

CAS Number 51851-37-7

Triethoxy(1H,1H,2H,2H-perfluoro-1-octyl)silane,
Synonyms Triethoxy(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluoro-

1-octyl)silane

Reacts with water. Soluble in alcohols, aromatic

Solubility ) )

and aliphatic hydrocarbons.

Moisture sensitive. Hydrolyzes in the presence
Reactivity of water to form silanols, which then condense

to form a polysiloxane network.

H 4s Causes skin and eye irritation. May cause
azard Summary _ S
respiratory irritation.[5]

Flash Point 97 °C

Signaling Pathways and Experimental Workflows

The primary mechanism by which 1H,1H,2H,2H-Perfluorooctyltriethoxysilane modifies
surfaces is through a hydrolysis and condensation process, leading to the formation of a self-
assembled monolayer (SAM). This process can be visualized as a logical workflow.

Hydrolysis and Condensation Pathway

The triethoxy groups of the silane molecule hydrolyze in the presence of water (often trace
amounts on the substrate surface) to form reactive silanol groups (-Si-OH). These silanols then
condense with hydroxyl groups on the substrate surface and with each other to form stable
siloxane bonds (Si-O-Si), creating a durable, covalently bonded monolayer.
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Hydrolysis

In Solution

+3
1H,1H,2H,2H-Perfluorooctyltriethoxysilane -3 EtO Silanetriol
(R-Si(OEt)s) (R-Si(OH)3) Condensationwith
Substrate -OH

On Substrate

Substrate with
-OH groups

Self-Assembled Monolayer
(R-Si-O-Substrate)
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Substrate Preparation
(Cleaning & Hydroxylation)

PFOTES Solution Preparation
(e.g., in Ethanol)

Coating Application
(Dip, Spray, or Spin Coating)

Curing
(e.g., Thermal Annealing)

Surface Characterization
(Contact Angle, FTIR, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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